Cas no 121979-39-3 (6,8,12-Octadecatrienoicacid, 10,11-dihydroxy-, [R*,R*-(Z,E,Z)]- (9CI))

• Product Name: 6,8,12-Octadecatrienoicacid, 10,11-dihydroxy-, [R*,R*-(Z,E,Z)]- (9CI)
• CAS No: 121979-39-3
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 168680
• PubChem ID: 6439106
• Update Time: 2025-04-19

6,8,12-Octadecatrienoicacid, 10,11-dihydroxy-, [R*,R*-(Z,E,Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,8,12-Octadecatrienoicacid, 10,11-dihydroxy-, [R*,R*-(Z,E,Z)]- (9CI)
• 10,11-dihydroxyoctadeca-6,8,12-trienoic acid
• (6E,8Z,10R,11R,12Z)-10,11-dihydroxyoctadeca-6,8,12-trienoic acid
• 10,11-Dihydroxy-6,8,12-octadecatrienoic acid
• 10,11-Dota
• 6,8,12-Octadecatrienoic acid, 10,11-dihydroxy-, (R*,R*-(E,Z,Z))-
• Dihydroxy-octadecatrienoate
• 121979-39-3
• CHEBI:176394

• Inchi： 1S/C18H30O4/c1-2-3-4-7-10-13-16(19)17(20)14-11-8-5-6-9-12-15-18(21)22/h5,8,10-11,13-14,16-17,19-20H,2-4,6-7,9,12,15H2,1H3,(H,21,22)/b8-5+,13-10-,14-11-/t16-,17-/m1/s1
• InChI Key： DVKUEUADFHEKNX-UAKIAEEZSA-N
• SMILES： O[C@H](/C=C\CCCCC)[C@@H](/C=C\C=C\CCCCC(=O)O)O

Computed Properties

• Exact Mass: 310.21440943g/mol
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives